1-(3-Amino-propyl)-3-(3-nitro-phenyl)-urea

• Molecular Formula: C10H14N4O3
• Molecular Weight: 238.24 g/mol
• IUPAC Name: 1-(3-aminopropyl)-3-(3-nitrophenyl)urea
• InChI: InChI=1S/C10H14N4O3/c11-5-2-6-12-10(15)13-8-3-1-4-9(7-8)14(16)17/h1,3-4,7H,2,5-6,11H2,(H2,12,13,15)
• InChI Key: XPFZXQHTEDZBOU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)NCCCN

Description

1-(3-Amino-propyl)-3-(3-nitro-phenyl)-urea is a useful research compound. Its molecular formula is C10H14N4O3 and its molecular weight is 238.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.4 g (18.9 mmol) of {3-[3-(3-nitro-phenyl)-ureido]-propyl}-carbamic acid-tert-butyl ester is mixed with 22 ml of trifluoroacetic acid and stirred for 2 hours at room temperature. The solvent is drawn off, the batch is mixed with NaHCO3 solution and extracted from ethyl acetate. The combined organic phases are filtered through a Whatman filter and concentrated by evaporation. 4.4 g (18.5 mmol, corresponding to 97% of theory) of the product is obtained.